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Compound of Interest

Compound Name: Tri-p-tolylphosphine

Cat. No.: B094635

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tri(p-tolyl)phosphine, identified by CAS number 1038-95-5, is an organophosphorus compound
widely utilized as a ligand in organometallic chemistry and catalysis. This technical guide
provides a comprehensive overview of its chemical and physical properties, spectroscopic
characterization data, and a detailed experimental protocol for its application in a common
cross-coupling reaction. The information herein is intended to support researchers and
professionals in the fields of organic synthesis, catalysis, and drug development in the effective
use of this versatile reagent.

Tri(p-tolyl)phosphine's utility stems from its electronic and steric properties. The three para-
methylphenyl substituents create a sterically hindered environment around the central
phosphorus atom, which can influence the coordination number and geometry of metal
complexes. Electronically, the methyl groups are weakly electron-donating, which increases the
electron density on the phosphorus atom and enhances its coordinating ability with transition
metals. These characteristics make it a valuable ligand for a variety of palladium-catalyzed
cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination
reactions.

Physicochemical Properties
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The fundamental physical and chemical properties of Tri(p-tolyl)phosphine are summarized in

the table below. This data is essential for its proper handling, storage, and use in experimental

setups.

Property Value

CAS Number 1038-95-5

Molecular Formula C21H21P

Molecular Weight 304.37 g/mol
White to off-white or light yellow crystalline

Appearance
powder

Melting Point 144-148 °C

B Soluble in organic solvents such as

Solubility ) ]
dichloromethane and toluene; Insoluble in water.
Stable under normal laboratory conditions;

Stability should be stored away from strong oxidizing
agents.

Synonyms Tris(4-methylphenyl)phosphine, TPTP

Spectroscopic Characterization

Spectroscopic analysis is critical for verifying the identity and purity of Tri(p-tolyl)phosphine.

The following table summarizes key spectroscopic data.
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Spectroscopy Data

Chemical shifts (d) for a deuterated analog are
1H NMR (CDClIs) reported as:* = 7.06 ppm (Aromatic protons)e
0 = 2.26 ppm (Methyl protons)[1]

Chemical shifts (d) for a deuterated analog are
reported as:* & = 138.8 ppm (C4, ipso-carbon
attached to the methyl group)e 4 = 134.2 ppm

13C NMR (CDCl3) (C1, ipso-carbon attached to phosphorus)e & =
133.4 ppm (C2, ortho-aromatic carbons)e o =
129.1 ppm (C3, meta-aromatic carbons)s & =
21.7 ppm (Methyl carbon)[1]

Chemical shift (d) for a deuterated analog is
3P NMR (CDCls) _
reported as:* d = -8.8 ppm[1]

Characteristic absorption bands are expected
for:» Aromatic C-H stretching (~3100-3000

FT-IR cm~1)e Aliphatic C-H stretching (~3000-2850
cm~1)e C=C aromatic ring stretching (~1600-
1450 cm~1)e P-C stretching

Mass Spectrometry Molecular lon (M*): m/z = 304.14

Experimental Protocols

Tri(p-tolyl)phosphine is a common ligand in palladium-catalyzed cross-coupling reactions.
Below is a representative experimental protocol for a Suzuki-Miyaura coupling reaction.

Suzuki-Miyaura Coupling of an Aryl Bromide with an
Arylboronic Acid

This protocol describes the palladium-catalyzed cross-coupling of 4-bromoacetophenone with
phenylboronic acid to form 4-acetylbiphenyl, a reaction for which tolylphosphines have been
shown to be effective ligands.[2]

Reagents and Equipment:
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e 4-Bromoacetophenone

e Phenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

o Tri(p-tolyl)phosphine (P(p-tolyl)s)

e Potassium carbonate (K2COs) or another suitable base

e Toluene

e Water

e Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser

 Inert atmosphere (Nitrogen or Argon)

Procedure:

o To a round-bottom flask equipped with a magnetic stir bar, add 4-bromoacetophenone (1.0
mmol, 1 equiv.), phenylboronic acid (1.5 mmol, 1.5 equiv.), and potassium carbonate (2.0
mmol, 2.0 equiv.).

e Add palladium(ll) acetate (0.01 mmol, 1 mol%) and Tri(p-tolyl)phosphine (0.04 mmaol, 4
mol%).

o The flask is evacuated and backfilled with an inert atmosphere (e.g., nitrogen or argon) three
times.

e Add toluene (5 mL) and water (1 mL) to the flask via syringe.

e The reaction mixture is heated to 100 °C with vigorous stirring.
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e The reaction progress is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Upon completion, the reaction mixture is cooled to room temperature.
e The mixture is diluted with ethyl acetate and washed with water and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude product is purified by column chromatography on silica gel to yield the desired 4-
acetylbiphenyl.

Catalytic Cycle Visualization

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving the palladium catalyst.
The phosphine ligand plays a crucial role in stabilizing the palladium species and facilitating the
key steps of oxidative addition and reductive elimination.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

Tri(p-tolyl)phosphine is a robust and effective phosphine ligand with significant applications in
modern organic synthesis. Its steric and electronic properties make it a ligand of choice for
numerous palladium-catalyzed cross-coupling reactions, enabling the efficient construction of
complex molecular architectures. The characterization data and experimental protocol provided
in this guide offer a valuable resource for researchers, facilitating the successful application of
Tri(p-tolyl)phosphine in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Tri(p-tolyl)phosphine (CAS
1038-95-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094635#cas-number-1038-95-5-characterization-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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